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Compound of Interest

Compound Name: 5-Methoxytetradecane

Cat. No.: B15403042

For Researchers, Scientists, and Drug Development Professionals

Initial Clarification: The compound associated with CAS number 25117-32-2 is 5-
Methyltetradecane. The initially provided name, 5-Methoxytetradecane, is incorrect for this
CAS identifier. This guide will focus on the accurately identified compound.

Compound Identification and Overview

5-Methyltetradecane is a branched-chain saturated hydrocarbon belonging to the alkane family.
Its structure consists of a fourteen-carbon chain (tetradecane) with a methyl group attached to
the fifth carbon atom. As a long-chain alkane, it is a non-polar, hydrophobic molecule with low
reactivity, characteristic of saturated hydrocarbons. These properties make it a subject of
interest in applications requiring inert, lipophilic substances, such as in specialized solvents,
lubricants, or as a non-polar component in formulation studies. In the context of drug
development, while not biologically active itself, its physical properties are relevant for
understanding drug solubility, formulation, and as a potential impurity or metabolite in certain
contexts.

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for 5-Methyltetradecane, compiled
from various chemical databases.[1]

Table 1: General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15403042?utm_src=pdf-interest
https://www.benchchem.com/product/b15403042?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyltetradecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15403042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CisHs2 PubChem[1]
Molecular Weight 212.41 g/mol PubChem[1]
Appearance Colorless liquid (predicted)

Boiling Point 262.8 °C at 760 mmHg Chemsrc[2]
Density 0.768 g/cm? Chemsrc|[2]
Flash Point 88.4 °C Chemsrc|[2]
Vapor Pressure 0.0174 mmHg at 25°C Chemsrc[2]

Water Solubility Insoluble Fisher Scientific[3]
LogP (Octanol/Water Partition
o 5.95340 Chemsrc[2]
Coefficient)
Table 2: Spectroscopic Data
Spectroscopic Data Key Features Source

Mass Spectrometry (MS)

Electron ionization mass

spectrum available.

NIST WebBook[4]

13C NMR Spectroscopy

Data available for structural

confirmation.

PubChem[1]

Gas Chromatography (GC)

Retention index data available

for identification.

NIST WebBook][5]

Experimental Protocols
Synthesis of 5-Methyltetradecane via Grighard Reaction

A common and effective method for synthesizing branched alkanes like 5-Methyltetradecane is

through a Grignard reaction.[6][7][8][9][10] This protocol describes a plausible synthetic route.
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Objective: To synthesize 5-Methyltetradecane by reacting a Grignard reagent with an
appropriate alkyl halide.

Materials:

1-Bromobutane

e Magnesium turnings

e 1-Bromodecane

e Anhydrous diethyl ether

e 1 M Hydrochloric acid

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Standard laboratory glassware (three-necked flask, dropping funnel, condenser)
e Heating mantle and magnetic stirrer

Procedure:

o Preparation of the Grignard Reagent (Butylmagnesium Bromide):

o In a flame-dried three-necked flask equipped with a dropping funnel, a reflux condenser,
and a nitrogen inlet, add magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.

o Add a solution of 1-bromobutane in anhydrous diethyl ether dropwise from the dropping
funnel to the magnesium turnings while stirring.

o The reaction is initiated by gentle heating. Once started, the reaction should be self-
sustaining. Maintain a gentle reflux by controlling the rate of addition of the 1-bromobutane
solution.
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o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent.

e Coupling Reaction:
o Cool the Grignard reagent solution to 0 °C in an ice bath.

o Add a solution of 1-bromodecane in anhydrous diethyl ether dropwise to the cooled
Grignard reagent with vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2 hours.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of 1 M hydrochloric acid to dissolve any unreacted magnesium and the
magnesium salts.

o Transfer the mixture to a separatory funnel. Separate the organic layer.

o Wash the organic layer with saturated sodium bicarbonate solution and then with brine.
o Dry the organic layer over anhydrous magnesium sulfate.

o Filter off the drying agent and remove the diethyl ether by rotary evaporation.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure 5-Methyltetradecane.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To confirm the identity and purity of the synthesized 5-Methyltetradecane.[11][12][13]
[14][15]

Instrumentation:
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e Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6850 GC and 5973 MS)
o Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 pm film thickness)
Procedure:

o Sample Preparation: Prepare a dilute solution of the purified 5-Methyltetradecane in a
volatile organic solvent such as hexane (e.g., 1 mg/mL).

e GC Conditions:

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

[e]

o

Injector Temperature: 280 °C.

[¢]

Injection Volume: 1 pL with a split ratio of 100:1.

[¢]

Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp up to 280 °C at
a rate of 10 °C/min, and hold for 5 minutes.

e MS Conditions:

o Interface Temperature: 280 °C.

o

lon Source Temperature: 230 °C.

[¢]

Quadrupole Temperature: 150 °C.

[e]

lonization Mode: Electron lonization (El) at 70 eV.

[e]

Mass Scan Range: 50-550 amu.

o Data Analysis: The retention time of the major peak in the chromatogram is compared with
known standards. The mass spectrum of this peak is compared with the NIST library
spectrum for 5-Methyltetradecane for positive identification.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
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Obijective: To confirm the chemical structure of 5-Methyltetradecane.[16][17][18][19][20]

Instrumentation:

* NMR spectrometer (e.g., Bruker 400 MHz)

e 5 mm NMR tubes

Procedure:

o Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in about 0.6
mL of deuterated chloroform (CDCls).

e H NMR Spectroscopy:

o Acquire a standard proton NMR spectrum.

o Expected Signals: The spectrum will show complex overlapping signals in the upfield
region (typically 0.8-1.5 ppm) characteristic of a long-chain alkane. The methyl protons of
the C1 and C15 positions will appear as a triplet around 0.88 ppm. The methyl protons at
the C5 position will appear as a doublet. The methine proton at the C5 position will be a
multiplet. The methylene protons will appear as a broad multiplet.

e 13C NMR Spectroscopy:

o Acquire a proton-decoupled 13C NMR spectrum.

o Expected Signals: The spectrum will show distinct signals for each unique carbon atom.
The number of signals will be less than 15 due to some symmetry. The chemical shifts will
be in the typical range for aliphatic carbons (approximately 10-40 ppm).

e 2D NMR (COSY and HSQC):

o If further structural confirmation is needed, 2D NMR experiments such as COSY
(Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can
be performed to establish proton-proton and proton-carbon correlations, respectively.
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Applications and Relevance in Research and Drug
Development

While 5-Methyltetradecane is not an active pharmaceutical ingredient, its properties are
relevant in several areas of pharmaceutical science:

o Excipient in Formulations: Long-chain alkanes can be used as non-polar components in
topical and transdermal drug delivery systems to modify the viscosity and skin permeability
of formulations.[21]

+ Reference Standard: In analytical chemistry, it can serve as a reference standard in GC and
GC-MS analysis for the identification of branched-chain alkanes in complex mixtures.

e Model Compound: It can be used as a model compound in studies of the environmental fate
and toxicology of branched alkanes.

¢ Organic Synthesis: It can be a starting material or an intermediate in the synthesis of more
complex molecules.

Safety and Toxicology

Hazard Summary: Based on safety data for similar long-chain alkanes, 5-Methyltetradecane is
expected to have low acute toxicity.[3][22][23] The primary hazard is aspiration if swallowed,
which can cause lung damage.[22] Prolonged or repeated skin contact may cause dryness or
cracking.[22]

Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment, including gloves and safety glasses.

Avoid ingestion and inhalation.

Keep away from heat, sparks, and open flames.

Visualizations
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Caption: Synthesis workflow for 5-Methyltetradecane via Grignard reaction.
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Caption: Logical relationships of the technical data for 5-Methyltetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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